molecular formula C7H6Br2O B1584050 1,3-Dibromo-2-methoxybenzene CAS No. 38603-09-7

1,3-Dibromo-2-methoxybenzene

Cat. No. B1584050
CAS RN: 38603-09-7
M. Wt: 265.93 g/mol
InChI Key: BMZVDHQOAJUZJL-UHFFFAOYSA-N
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Description

1,3-Dibromo-2-methoxybenzene is a chemical compound . It is a byproduct of the chemical synthesis of epinephrine and norepinephrine . It is an epimer of 1,3-dibromo-5-hydroxy-2-methylbenzene and can be used as a specific label for tyrosine residues .


Molecular Structure Analysis

The molecular structure of 1,3-Dibromo-2-methoxybenzene is represented by the InChI code: 1S/C7H6Br2O/c1-10-7-5(8)3-2-4-6(7)9/h2-4H,1H3 . The molecular weight of the compound is 265.93 .


Physical And Chemical Properties Analysis

The physical form of 1,3-Dibromo-2-methoxybenzene is liquid . The storage temperature is room temperature .

Scientific Research Applications

Organic Synthesis

2,6-Dibromoanisole is utilized in organic synthesis , particularly in the formation of aromatic compounds . It serves as a precursor in various substitution reactions where the bromine atoms can be replaced with other functional groups to synthesize new molecules . This compound is especially useful in the synthesis of heterocyclic compounds , which are pivotal in the development of pharmaceuticals and agrochemicals .

Medicinal Chemistry

In medicinal chemistry , 2,6-Dibromoanisole is explored for its potential as a building block for drug development. Its bromine atoms are reactive sites that can be coupled with other organic moieties to create active pharmaceutical ingredients (APIs) . The compound’s derivatives are being studied for their biological activities and could lead to the discovery of new therapeutic agents.

Material Science

In the field of material science , 2,6-Dibromoanisole is investigated for its role in the synthesis of advanced materials . Its incorporation into polymers and resins could impart flame retardant properties due to the presence of bromine, a known flame retardant element . This application is significant in developing safer and more durable materials for various industries.

Environmental Studies

2,6-Dibromoanisole is also relevant in environmental studies , particularly in the analysis of halogenated organic compounds in marine environments. It is used as a tracer for studying the transport and fate of organohalogen compounds in the atmosphere and oceans, which is crucial for understanding the impact of these compounds on ecosystems and human health .

Analytical Chemistry

In analytical chemistry , 2,6-Dibromoanisole finds use as a standard in chromatographic analyses to quantify the presence of similar organobromine compounds in various samples . Its well-defined properties make it an ideal reference material for ensuring the accuracy and precision of analytical methods.

Industrial Applications

Lastly, in industrial applications , 2,6-Dibromoanisole is a valuable intermediate in the manufacture of dyes, pigments , and other specialty chemicals . Its ability to undergo further chemical transformations makes it a versatile compound in the synthesis of a wide range of industrial products.

Safety and Hazards

1,3-Dibromo-2-methoxybenzene is considered hazardous. It is a combustible liquid and may cause skin irritation, serious eye irritation, and respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and keeping away from heat/sparks/open flames/hot surfaces .

properties

IUPAC Name

1,3-dibromo-2-methoxybenzene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H6Br2O/c1-10-7-5(8)3-2-4-6(7)9/h2-4H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BMZVDHQOAJUZJL-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=CC=C1Br)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H6Br2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40191921
Record name Benzene, 1,3-dibromo-2-methoxy-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40191921
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

265.93 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1,3-Dibromo-2-methoxybenzene

CAS RN

38603-09-7
Record name Benzene, 1,3-dibromo-2-methoxy-
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0038603097
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Benzene, 1,3-dibromo-2-methoxy-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40191921
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2,6-Dibromoanisole
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Synthesis routes and methods

Procedure details

A mixture of 2,6-dibromophenol (25 g, 0.099 mol), powder potassium carbonate (28 g, 0.2 mol, 2 equiv) and dimethyl sulfate (12.6 g, 0.099 mol) in acetonitrile (400 mL) was kept at reflux with good stirring for 4 hr. After cooling, the solids were removed by filtration and the solvent was removed in a rotary evaporator. The residue was taken in 2:1 heptane/ethyl acetate mixture (800 mL) and washed with water (2×400 mL). The organic layer was dried over sodium sulfate, filtered and the solvent was removed in a rotary evaporator, leaving almost pure 1 (15.5 g, 96%).
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
28 g
Type
reactant
Reaction Step One
Quantity
12.6 g
Type
reactant
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step One
Name
Yield
96%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What is the environmental significance of 2,6-Dibromoanisole?

A: 2,6-Dibromoanisole is a type of bromoanisole (BA) produced through the methylation of bromophenols, which are naturally synthesized by marine algae. [] These compounds are of interest due to their potential role in the marine bromine cycle.

Q2: How does 2,6-Dibromoanisole behave in the environment?

A: Research suggests that 2,6-Dibromoanisole, alongside other BAs like 2,4-dibromoanisole (2,4-DBA) and 2,4,6-tribromoanisole (2,4,6-TBA), are exchanged between water and air. [] In the Baltic Sea, a south-to-north decreasing concentration gradient of 2,4-DBA and 2,4,6-TBA was observed, likely due to dilution with freshwater from rivers. [] This suggests that freshwater input influences the distribution of these compounds.

Q3: What analytical challenges are associated with studying 2,6-Dibromoanisole in the environment?

A: Accurately measuring 2,6-Dibromoanisole in air samples can be challenging. Studies have shown that this compound can be underestimated due to breakthrough issues with polyurethane foam traps used for air sampling. [] This highlights the importance of careful selection and validation of sampling and analytical methods when studying 2,6-Dibromoanisole and similar compounds.

  1. Eriksson, J., et al. "Air-water exchange of brominated anisoles in the northern Baltic Sea." Marine Pollution Bulletin 77.1-2 (2013): 354-361.

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